N-benzyl-2-[7-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-6,8-dioxo-7,8-dihydro[1,3]dioxolo[4,5-g]quinazolin-5(6H)-yl]acetamide

• IUPAC Name: N-benzyl-2-[7-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-6,8-dioxo-[1,3]dioxolo[4,5-g]quinazolin-5-yl]acetamide
• InChI: InChI=1S/C22H19N5O6/c1-13-24-20(33-25-13)11-27-21(29)15-7-17-18(32-12-31-17)8-16(15)26(22(27)30)10-19(28)23-9-14-5-3-2-4-6-14/h2-8H,9-12H2,1H3,(H,23,28)
• InChI Key: UVESUHIJZJUCLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CN2C(=O)C3=CC4=C(C=C3N(C2=O)CC(=O)NCC5=CC=CC=C5)OCO4
• Molecular Formula: C22H19N5O6
• Molecular Weight: 449.4 g/mol

Description

N-benzyl-2-[7-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-6,8-dioxo-7,8-dihydro[1,3]dioxolo[4,5-g]quinazolin-5(6H)-yl]acetamide is a useful research compound. Its molecular formula is C22H19N5O6 and its molecular weight is 449.423. The purity is usually 95%.
BenchChem offers high-quality N-benzyl-2-[7-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-6,8-dioxo-7,8-dihydro[1,3]dioxolo[4,5-g]quinazolin-5(6H)-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-benzyl-2-[7-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-6,8-dioxo-7,8-dihydro[1,3]dioxolo[4,5-g]quinazolin-5(6H)-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

N-benzyl-2-[7-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]-6,8-dioxo-7,8-dihydro[1,3]dioxolo[4,5-g]quinazolin-5(6H)-yl]acetamide is part of a broader class of compounds that have been synthesized and characterized for various biological applications. Studies have detailed the synthesis of compounds with structures related to the one , focusing on the creation of derivatives with potential biological activities. For instance, research has developed new 1,3,4-oxadiazole derivatives linked with quinazolin-4-one moiety, evaluated for their analgesic and anti-inflammatory activities in animal models (Dewangan et al., 2016). Similarly, novel derivatives incorporating the quinazolin-3-yl acetamide framework have been synthesized and tested for anticonvulsant activities, though with variable success (El Kayal et al., 2022).

Biological Activities

The scientific interest in these compounds lies primarily in their diverse biological activities. For example, derivatives containing oxadiazole and quinazolinone moieties have shown promising inotropic activities in vitro, suggesting potential applications in treating heart conditions (Li et al., 2008). Another study reported on the synthesis of bisheterocycles, including 1,3,4-oxadiazole and quinazolinone derivatives, through azide cycloaddition reactions, underscoring the synthetic versatility and potential for creating bioactive compounds (Komaraiah et al., 2007).

Antimicrobial and Antitumor Activities

Compounds with the quinazolinone core have also been evaluated for their antimicrobial and antitumor activities. A notable study synthesized quinazolinone-4(3H)-one derivatives, showing significant antimicrobial activity against various bacterial strains, indicating their potential as leads for developing new antimicrobial agents (Gupta et al., 2008). Additionally, quinazolinone analogs have been investigated for their cytotoxic effects against cancer cell lines, with some derivatives displaying promising activity, which may contribute to the development of new anticancer therapies (Al-Suwaidan et al., 2016).